[(4-Bromo-2,5-dimethoxyphenyl)methyl]dimethylamine
Overview
Description
Scientific Research Applications
Neuroscience: Serotonin Receptor Research
This compound has been utilized in neuroscience to study its effects on serotonin receptors, particularly 5-HT2A and 5-HT2C . These receptors are implicated in various neurological processes and psychiatric disorders. Research involving this compound can help in understanding the pharmacodynamics and potential therapeutic targets for conditions like depression, anxiety, and schizophrenia.
Pharmacology: Drug Interaction Studies
In pharmacology, the compound’s interactions with other drugs are of interest. It has been shown to have interactions that can either decrease the efficacy or increase the risk of hypertension when combined with certain medications . This is crucial for developing safety guidelines for potential therapeutic uses and understanding contraindications.
Toxicology: Substance Identification
Toxicological studies have developed methods for the identification of this compound in biological samples, such as serum and urine . This is important for cases of intoxication and for forensic investigations, where accurate detection of substances is required.
Chemistry: Analytical Reference Standards
The compound serves as an analytical reference standard in chemical assays. It’s used to calibrate equipment and validate methodologies in analytical chemistry, ensuring the accuracy and reliability of test results .
Materials Science: Internal Standards in Pesticide Quantification
In materials science, it has been employed as an internal standard for the quantification of carbamate pesticides in water samples. This application is vital for environmental monitoring and ensuring the safety of water resources .
Medicine: Case Studies of Intoxication
Medical research has documented cases of intoxication with this compound, providing valuable data on its toxicology, symptomatology, and treatment in clinical settings . This information aids healthcare providers in managing acute intoxication cases effectively.
Mechanism of Action
Target of Action
The primary targets of [(4-Bromo-2,5-dimethoxyphenyl)methyl]dimethylamine are the 5-hydroxytryptamine receptor 2C and the 5-hydroxytryptamine receptor 2A . These receptors are part of the serotonin receptor family and play a crucial role in the neurotransmission of serotonin, a key neurotransmitter involved in mood regulation and reward processing .
Mode of Action
[(4-Bromo-2,5-dimethoxyphenyl)methyl]dimethylamine acts as a partial agonist at the 5-hydroxytryptamine receptor 2C and the 5-hydroxytryptamine receptor 2A This partial activation can lead to changes in the transmission of serotonin signals, which can have various effects on mood and perception .
Biochemical Pathways
It is known that the activation of 5-hydroxytryptamine receptors can lead to various downstream effects, such as the release of other neurotransmitters, changes in neuronal firing rates, and alterations in gene expression .
Pharmacokinetics
Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .
Result of Action
The molecular and cellular effects of [(4-Bromo-2,5-dimethoxyphenyl)methyl]dimethylamine’s action are largely dependent on its interaction with the 5-hydroxytryptamine receptors. Activation of these receptors can lead to a variety of effects, including changes in mood, perception, and cognition . The specific effects can vary greatly depending on the individual and the context in which the compound is used .
Action Environment
The action, efficacy, and stability of [(4-Bromo-2,5-dimethoxyphenyl)methyl]dimethylamine can be influenced by various environmental factors. For example, the presence of other substances, the individual’s physiological state, and the specific context in which the compound is used can all impact its effects . More research is needed to fully understand these influences .
properties
IUPAC Name |
1-(4-bromo-2,5-dimethoxyphenyl)-N,N-dimethylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16BrNO2/c1-13(2)7-8-5-11(15-4)9(12)6-10(8)14-3/h5-6H,7H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPPLJBOAYSLSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC(=C(C=C1OC)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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